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Compound of Interest

Compound Name: 2-Amino-4-methyl-3-nitropyridine

Cat. No.: B139313 Get Quote

An In-depth Technical Guide to 2-Amino-4-methyl-3-nitropyridine

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 2-Amino-4-methyl-3-
nitropyridine, a key chemical intermediate. It covers its chemical properties, safety and

handling protocols, synthesis methodologies, and significant applications in research and

development, particularly within the pharmaceutical and agrochemical sectors.

Core Compound Identification
The fundamental identification details for 2-Amino-4-methyl-3-nitropyridine are summarized

below.
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Identifier Value

CAS Number 6635-86-5[1][2][3]

Molecular Formula C₆H₇N₃O₂[1][2][4]

IUPAC Name 4-methyl-3-nitropyridin-2-amine

Synonyms
2-Amino-3-nitro-4-picoline, 4-Methyl-3-nitro-2-

pyridinamine[1][2][3]

MDL Number MFCD00006315[5]

Beilstein/REAXYS 139111

Physicochemical Properties
This section details the key physical and chemical properties of the compound. The data is

aggregated from various chemical suppliers and databases.

Property Value

Molecular Weight 153.14 g/mol [2][4]

Appearance Yellow Powder[6]

Melting Point 136-140 °C

Assay ≥96.0% - 98%[6]

InChI Key IKMZGACFMXZAAT-UHFFFAOYSA-N[1][3]

SMILES Cc1ccnc(N)c1--INVALID-LINK--=O

Safety and Handling
2-Amino-4-methyl-3-nitropyridine requires careful handling due to its potential health

hazards. The following table summarizes its GHS classification and necessary precautions.
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Safety Aspect Details

Signal Word Warning

Hazard Statements

H315: Causes skin irritation. H319: Causes

serious eye irritation. H335: May cause

respiratory irritation.

Hazard Class

Skin Irritant (Category 2), Eye Irritant (Category

2), Specific Target Organ Toxicity - Single

Exposure (Category 3).

Target Organs Respiratory system.

Precautionary Codes
P261, P264, P271, P280, P302+P352,

P305+P351+P338.

Recommended PPE Dust mask (type N95, US), Eyeshields, Gloves.

Storage
Store in a well-ventilated place. Keep container

tightly closed[7][8].

Synthesis Protocol
The primary synthesis route for 2-Amino-4-methyl-3-nitropyridine involves the electrophilic

nitration of 2-amino-4-methylpyridine. This reaction must be carefully controlled to manage

regioselectivity and safety.

Experimental Protocol: Nitration of 2-Amino-4-
methylpyridine
This protocol is based on established chemical synthesis methods for nitropyridines[9].

Preparation: In a three-necked flask equipped with a stirrer and a thermometer, add

concentrated sulfuric acid (9.5 mol). Cool the flask in an ice bath to below 10°C.

Addition of Starting Material: Slowly add 2-amino-4-methylpyridine to the cooled sulfuric acid

while maintaining the temperature below 10°C.
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Nitration: Once the starting material is fully dissolved, slowly add concentrated nitric acid (1.1

mol) dropwise. The temperature must be strictly controlled and kept below 10°C during the

addition.

Reaction: After the addition is complete, allow the mixture to stir for an additional hour at low

temperature. Subsequently, heat the reaction mixture to 95°C and maintain for 2 hours[9].

Work-up: Cool the reaction mixture to room temperature and pour it carefully into a beaker

containing ice water.

Precipitation: Neutralize the solution to pH 7 using a concentrated ammonia solution. The

product will precipitate out of the solution.

Isolation: Filter the resulting solid, wash with cold water, and dry under a vacuum. This yields

a mixture of 2-amino-4-methyl-3-nitropyridine and its 5-nitro isomer, which can be

separated by chromatography if required[9].
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Diagram 1: Synthesis workflow for 2-Amino-4-methyl-3-nitropyridine.

Applications in Research and Development
2-Amino-4-methyl-3-nitropyridine is a versatile intermediate compound with significant utility

in various scientific fields.

Pharmaceutical Synthesis: It serves as a crucial building block for creating more complex

organic molecules due to its reactive amino and nitro functional groups[10]. It is particularly

valuable in the development of novel anti-inflammatory and anti-cancer therapeutic
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agents[10]. The presence of the nitro group and the substitution pattern on the pyridine ring

are key features for its role in constructing pharmacologically active scaffolds.

Agrochemicals: The compound is utilized in the formulation of agricultural chemicals,

including certain pesticides and herbicides, contributing to crop protection strategies[10].

Biotransformation: Research has shown that 2-Amino-4-methyl-3-nitropyridine can be

used as a substrate for biotransformation by the fungus Cunninghamella elegans. This

process yields hydroxylated and N-oxide derivatives, such as 2-amino-5-hydroxy-4-methyl-3-

nitropyridine and 2-amino-4-hydroxymethyl-3-nitropyridine, demonstrating its utility in

creating novel metabolites for further study.

Material Science: Beyond life sciences, it is also employed as an intermediate in the

production of specialized dyes and pigments[10].
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Diagram 2: Role as a versatile chemical intermediate.

Spectroscopic Information
Detailed spectroscopic data is essential for compound verification and characterization. For 2-
Amino-4-methyl-3-nitropyridine, the following data is publicly available:

Infrared (IR) Spectrum: Available through the NIST Chemistry WebBook, providing

information on functional groups and bond vibrations[1][3].
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Mass Spectrum: Electron ionization (EI) mass spectrometry data is also available from NIST,

allowing for the determination of the molecular weight and fragmentation pattern[1][3].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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